Cas no 332156-68-0 (<br>4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzami de)

• Product Name: <br>4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzami de
• CAS No: 332156-68-0
• MF: C₂₂H₂₄ClN₃O₄
• MW: 429.896664619446
• CID: 3070676
• PubChem ID: 1117395
• Update Time: 2025-05-19

<br>4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzami de Chemical and Physical Properties

Names and Identifiers

• <br>4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzami de
• Oprea1_245235
• AKOS000570348
• 332156-68-0
• MLS000566509
• 4-Chloro-N-cyclohexyl-N-(2-((2-methyl-5-nitrophenyl)amino)-2-oxoethyl)benzamide
• 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide
• SMR000176714
• MLS002536299
• CHEMBL1327548
• HMS2372G24
• Oprea1_136978

• MDL： MFCD01818685
• Inchi： 1S/C22H24ClN3O4/c1-15-7-12-19(26(29)30)13-20(15)24-21(27)14-25(18-5-3-2-4-6-18)22(28)16-8-10-17(23)11-9-16/h7-13,18H,2-6,14H2,1H3,(H,24,27)
• InChI Key： WDCNLMYFWMSABR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N(CC(NC1C=C(C=CC=1C)[N+](=O)[O-])=O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 429.1455339Da
• Monoisotopic Mass: 429.1455339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.2Ų

Additional information on <br>4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzami de

Introduction to 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide (CAS No. 332156-68-0)

4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide, identified by its CAS number 332156-68-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and its unique chemical properties. The presence of multiple functional groups, including a chloro substituent, a cyclohexyl amine moiety, and a nitro group in the aromatic ring, contributes to its diverse reactivity and biological activity.

The synthesis and characterization of this compound have been subjects of extensive research. The structural features of 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide make it a valuable candidate for further exploration in medicinal chemistry. Specifically, the 2-methyl-5-nitro-phenylcarbamoyl group introduces a high degree of specificity that can be exploited in the design of targeted therapies. This compound’s ability to interact with biological targets in novel ways has opened up new avenues for research in the treatment of various diseases.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural motifs present in 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide suggest that it may possess properties suitable for such applications. For instance, the nitro group can participate in redox reactions, which are often relevant in disease pathogenesis. Additionally, the cyclohexyl moiety can contribute to solubility and bioavailability, making it an attractive scaffold for drug design.

The pharmacological potential of this compound has been explored through various experimental approaches. Initial studies have focused on its interaction with enzymes and receptors involved in disease-related pathways. The< strong> chloro substituent, for example, can influence electronic properties and binding affinity, making it a key factor in determining the compound’s activity. Furthermore, the presence of multiple amine groups provides opportunities for further derivatization, allowing researchers to fine-tune its biological effects.

Recent advances in computational chemistry have also played a crucial role in understanding the behavior of 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide. Molecular modeling studies have helped predict its binding modes to biological targets and have provided insights into how structural modifications might enhance its efficacy. These computational approaches are complemented by experimental validations, which have confirmed many of these predictions and have provided additional data on the compound’s pharmacokinetic properties.

The therapeutic applications of this compound are still under investigation, but preliminary results are promising. In particular, its potential as an inhibitor of kinases and other enzymes implicated in cancer progression has been highlighted. The ability to selectively target these enzymes without affecting other cellular processes is a significant advantage. Additionally, the compound’s interaction with DNA repair mechanisms has been explored, suggesting that it may have applications in treating genetic disorders.

The synthesis of 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this complex molecule efficiently. Moreover, green chemistry principles have been incorporated into some synthetic routes to minimize environmental impact and improve sustainability.

In conclusion, 4-Chloro-N-cyclohexyl-N-[(2-methyl-5-nitro-phenylcarbamoyl)-methyl]-benzamide represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and biological activity make it an attractive candidate for further development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in the future of pharmaceutical innovation.